Cas no 136173-85-8 (Clausenamide)

• Product Name: Clausenamide
• CAS No: 136173-85-8
• Molecular Formula: C₁₈H₁₇NO₂
• Molecular Weight: 279.333
• CID: 2030202
• PubChem ID: 16120100

Clausenamide Properties

Names and Identifiers

• Clausenamide
• DTXSID901155360
• (5R,6S)-5,6-Dihydro-5-hydroxy-3-methyl-6-phenyl-3-benzazocin-4(3H)-one
• 136173-85-8

• InChIKey： VRSSZILNAITUII-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H17NO2/c1-19-12-11-13-7-5-6-10-15(13)16(17(20)18(19)21)14-8-3-2-4-9-14/h2-12,16-17,20H,1H3
• SMILES： CN1\C=C/c2ccccc2C(C(O)C1=O)c1ccccc1 |c:2|

Computed Properties

• Exact Mass: 279.125928785Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 279.125928785Da
• Heavy Atom Count: 21
• Complexity: 400
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzazocines